Cas no 1251748-32-9 (Vibralactone D)

• Product Name: Vibralactone D
• CAS No: 1251748-32-9
• Molecular Formula: C₁₂H₁₈O₃
• Molecular Weight: 210.27
• CID: 3162559
• PubChem ID: 45101959

Vibralactone D Properties

Names and Identifiers

• Vibralactone D
• (1S,5R,6S)-6-hydroxy-5-(3-methylbut-2-enyl)-3-oxabicyclo[3.2.1]octan-4-one
• (1R,5S,7S)-7-hydroxy-1-(3-methylbut-2-enyl)-3-oxabicyclo[3.2.1]octan-2-one
• 1251748-32-9
• AKOS040762487
• CS-0145581
• HY-N8523
• CHEBI:216983
• (1R,5S,7S)-7-hydroxy-1-(3-methylbut-2-enyl)-3-oxabicyclo(3.2.1)octan-2-one
• DA-78878

• InChIKey： SUNCJWCQYMBYLA-JFGNBEQYSA-N
• Inchi： InChI=1S/C12H18O3/c1-8(2)3-4-12-6-9(5-10(12)13)7-15-11(12)14/h3,9-10,13H,4-7H2,1-2H3/t9-,10+,12-/m1/s1
• SMILES： CC(=CCC12CC(CC1O)COC2=O)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 210.125594432g/mol
• Heavy Atom Count: 15
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 362.5±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 155.3±15.9 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones